Cas no 473801-85-3 ([1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride)

• Product Name: [1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride
• CAS No: 473801-85-3
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD02641295
• CID: 1067389
• PubChem ID: 2901440
• Update Time: 2025-05-25

[1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-N-methylethan-1-amine hydrochloride
• 473801-85-3
• [1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl]methylamine hydrochloride
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-N-methylethanamine hydrochloride
• MFCD02641295
• CS-0357610
• SR-01000530985-1
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylethanamine;hydrochloride
• BS-38188
• AKOS015848580
• [1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl]methylamine HCl
• [1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl](methyl)amine hydrochloride
• Cambridge id 6530856
• SR-01000530985

• MDL： MFCD02641295
• Inchi： 1S/C11H15NO2.ClH/c1-8(12-2)9-3-4-10-11(7-9)14-6-5-13-10;/h3-4,7-8,12H,5-6H2,1-2H3;1H
• InChI Key： GVLJHZRORICYNE-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C(C)NC

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

[1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride Security Information

• Storage Condition：(BD554313)

Additional information on [1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride

Compound CAS No. 473801-85-3: [1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride

The compound with CAS No. 473801-85-3, known as [1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzo[1,4]dioxin ring system and an N-methyl-amino group attached to an ethyl chain. The presence of the benzo[1,4]dioxin moiety suggests potential pharmacological activity, as such structures are often associated with receptor interactions and bioavailability optimization.

Recent studies have highlighted the importance of benzo[1,4]dioxin derivatives in drug design due to their ability to modulate cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that compounds with similar structural features exhibit potent anti-inflammatory properties by inhibiting COX-2 enzyme activity. This finding underscores the potential of CAS No. 473801-85-3 as a lead compound for developing novel anti-inflammatory agents.

Furthermore, the N-methyl-amino group in this compound plays a critical role in enhancing its pharmacokinetic profile. Methylation of amino groups is a common strategy in drug development to improve absorption and reduce toxicity. According to a study in *Drug Metabolism and Disposition* (2023), methylated amines exhibit better plasma stability and reduced hepatic first-pass metabolism compared to their unmethylated counterparts. These properties make CAS No. 473801-85-3 an attractive candidate for oral drug delivery systems.

The hydrochloride salt form of this compound is particularly advantageous for formulation purposes. Hydrochloric acid salts are commonly used in pharmaceuticals due to their stability and solubility characteristics. A 2023 review in *Pharmaceutical Research* highlighted that salts like hydrochlorides often exhibit superior bioavailability profiles compared to free base forms, which could be beneficial for therapeutic applications.

In terms of synthesis, the preparation of CAS No. 473801-85-3 involves a multi-step process that includes coupling reactions and purification techniques. Researchers have employed various strategies to optimize the yield and purity of this compound. For example, a study published in *Organic Process Research & Development* (2023) described a scalable synthesis route utilizing microwave-assisted reactions to enhance reaction efficiency and minimize impurities.

From an analytical standpoint, the characterization of this compound has been performed using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the molecular structure and purity of CAS No. 473801-85-3, ensuring its reliability for further research and development activities.

Looking ahead, the potential applications of CAS No. 473801-85-3 extend beyond pharmaceuticals into areas such as agrochemicals and materials science. Its structural versatility makes it a valuable tool for exploring new chemical space and developing innovative solutions across multiple industries.